Cas no 23909-09-3 (Butanoic acid, 3-[(phenylmethyl)thio]-)

• Product Name: Butanoic acid, 3-[(phenylmethyl)thio]-
• CAS No: 23909-09-3
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 1415855
• Update Time: 2024-08-15

Butanoic acid, 3-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[(phenylmethyl)thio]-
• 3-(benzylthio)butanoic acid

• Inchi： 1S/C11H14O2S/c1-9(7-11(12)13)14-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,12,13)
• InChI Key： JUJXLOOVEYSVRM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(SCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 210.07152

Experimental Properties

• Density: 1.163±0.06 g/cm3(Predicted)
• Boiling Point: 100 °C(Press: 0.001 Torr)
• PSA: 37.3
• pka: 4.32±0.10(Predicted)